Cas no 61925-77-7 (Boc-L-Cys(pMeBzl)-OH)

• Product Name: Boc-L-Cys(pMeBzl)-OH
• CAS No: 61925-77-7
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• MDL: MFCD00038517
• CID: 57790
• PubChem ID: 57647432
• Update Time: 2025-04-18

Boc-L-Cys(pMeBzl)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-S-(4-methylbenzyl)-L-cysteine
• Boc-Cys(Mbzl)-OH
• N-tert-Butoxycarbonyl-S-(4-methylbenzyl)-L-cysteine
• Boc-Cys(4-Mbzl)-OHBoc-S-p-methylbenzyl-L-cysteine
• Boc-Cys(pMeBzl)-OH
• Boc-L-Cys(MBzl)-OH
• Boc-L-Cys(pMeBzl)-OH
• CS-0136339
• AS-11793
• AM81660
• N-(tert-Butoxycarbonyl)-S-(4-methylbenzyl)-L-cysteine
• AKOS015897339
• Boc-L-Cys(p-MeBzl)-OH
• Boc--HoAsn-OH Boc--homoasparagine
• M03274
• N-t-butyloxycarbonyl-S -(4-methylbenzyl)-L-cysteine
• Boc-Cys(Mbzl)-OH, >=96.0% (HPLC)
• (2R)-2-(tert-Butoxycarbonylamino)-3-(4-methylbenzylthio)propionic acid
• N-t-butyloxycarbonyl-S-(4-methylbenzyl)-L-cysteine
• SCHEMBL4422552
• CUNVVZWSABRKAL-ZDUSSCGKSA-N
• (R)-2-(tert-butoxycarbonylamino)-3-(4-methylbenzylthio)propanoic acid
• FD21259
• Boc-S-p-methylbenzyl-L-cysteine
• L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-[(4-methylphenyl)methyl]-
• N-alpha-t-Butyloxycarbonyl-S-(4-methyl-benzyl)-L-cysteine
• AKOS015924254
• Nalpha-tert-butoxycarbonyl-S-(4-methylbenzyl)-L-cysteine
• Boc-Cys(CH3Bzl)-OH
• 61925-77-7
• MFCD00038517
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
• Boc-Cys(4-MeBzl)-OH

• MDL： MFCD00038517
• Inchi： 1S/C16H23NO4S/c1-11-5-7-12(8-6-11)9-22-10-13(14(18)19)17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： CUNVVZWSABRKAL-ZDUSSCGKSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C
• BRN： 3594717

Computed Properties

• Exact Mass: 325.13500
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.182
• Melting Point: 63-66°C
• Boiling Point: 493.8±45.0 °C at 760 mmHg
• Flash Point: 252.4±28.7 °C
• Refractive Index: 1.551
• PSA: 100.93000
• LogP: 3.59700
• Specific Rotation: -34 º (c=2 in methanol)
• Optical Activity: [α]/D -34.0±3.0°, c = 2 in methanol
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Boc-L-Cys(pMeBzl)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters